Cas no 745737-06-8 (4-(2-isopropyl-1H-imidazol-1-yl)phenylamine)

• Product Name: 4-(2-isopropyl-1H-imidazol-1-yl)phenylamine
• CAS No: 745737-06-8
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1074321
• PubChem ID: 5305558
• Update Time: 2025-06-12

4-(2-isopropyl-1H-imidazol-1-yl)phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Isopropyl-imidazol-1-yl)-phenylamine
• 4-(2-Isopropyl-1H-imidazol-1-yl)aniline
• SCHEMBL10903051
• HMS1702A02
• MFCD07658298
• [4-(2-isopropyl-1H-imidazol-1-yl)phenyl]amine
• 4-(2-propan-2-ylimidazol-1-yl)aniline
• 4-[2-(propan-2-yl)-1H-imidazol-1-yl]aniline
• AKOS000249096
• CS-0314572
• LS-08845
• Benzenamine, 4-[2-(1-methylethyl)-1H-imidazol-1-yl]-
• PRRNTJFNAAFXNY-UHFFFAOYSA-N
• 745737-06-8
• STK735161
• 4-(2-isopropylimidazol-1-yl)aniline
• ALBB-026110
• 4-(2-isopropyl-1H-imidazol-1-yl)phenylamine

• MDL： MFCD07658298
• Inchi： 1S/C12H15N3/c1-9(2)12-14-7-8-15(12)11-5-3-10(13)4-6-11/h3-9H,13H2,1-2H3
• InChI Key： PRRNTJFNAAFXNY-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C(C)C)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

4-(2-isopropyl-1H-imidazol-1-yl)phenylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(2-isopropyl-1H-imidazol-1-yl)phenylamine

Comprehensive Overview of 4-(2-isopropyl-1H-imidazol-1-yl)phenylamine (CAS No. 745737-06-8)

4-(2-isopropyl-1H-imidazol-1-yl)phenylamine, with the CAS number 745737-06-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining an imidazole ring and an amine group, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in drug discovery and advanced material synthesis.

The compound's imidazole moiety is a key structural feature, known for its role in biological systems and its ability to participate in hydrogen bonding. This characteristic makes 4-(2-isopropyl-1H-imidazol-1-yl)phenylamine a valuable building block for designing pharmaceutical agents, especially those targeting enzyme inhibition or receptor modulation. Recent studies have explored its derivatives as potential candidates for anti-inflammatory and anticancer therapies, aligning with the growing demand for novel therapeutic solutions in healthcare.

In addition to its pharmaceutical applications, 4-(2-isopropyl-1H-imidazol-1-yl)phenylamine has shown promise in material science. Its aromatic and heterocyclic nature makes it suitable for developing organic semiconductors and photovoltaic materials. With the rise of renewable energy technologies, this compound could play a role in advancing solar cell efficiency and flexible electronics, topics that are currently trending in scientific and industrial circles.

From a synthetic chemistry perspective, the compound's amine group offers reactivity for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for high-throughput screening in drug development and for tailoring materials with specific properties. Researchers often highlight its stability and solubility in common organic solvents, which simplifies laboratory handling and scale-up processes.

The growing interest in 4-(2-isopropyl-1H-imidazol-1-yl)phenylamine is reflected in the increasing number of patent filings and academic publications referencing its applications. As the scientific community continues to explore its potential, this compound is poised to become a cornerstone in both medicinal chemistry and advanced material design. Its relevance to cutting-edge research ensures its place in discussions about innovation and sustainability in chemistry.

For those seeking detailed information about CAS 745737-06-8, it is essential to consult reliable sources such as peer-reviewed journals and chemical databases. The compound's safety data, handling guidelines, and synthetic protocols are critical for researchers aiming to incorporate it into their work. As the demand for specialty chemicals grows, 4-(2-isopropyl-1H-imidazol-1-yl)phenylamine stands out as a compound with both academic and industrial significance.